methyl (7Z)-docosa-7,10,13,16-tetraenoate

• Molecular Formula: C23H38O2
• Molecular Weight: 346.5 g/mol
• InChI: InChI=1S/C23H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-22H2,1-2H3/b8-7?,11-10?,14-13?,17-16-
• InChIKey: ABGHYAFHPINIHF-UQZPOHAGSA-N

Methyl (7Z)-Docosa-7,10,13,16-Tetraenoate (Adrenic Acid Methyl Ester) for Fatty Acid Metabolism and Prodrug Research

Methyl (7Z)-docosa-7,10,13,16-tetraenoate, also known as adrenic acid methyl ester or cis-7,10,13,16-docosatetraenoic acid methyl ester (CAS 13487-42-8), is a methyl ester derivative of the ω-6 polyunsaturated fatty acid (PUFA) adrenic acid (AdA, C22:4n-6) [1]. As a neutral and more lipophilic analog of the free acid, this compound is primarily employed in analytical lipidomics as a gas chromatography-mass spectrometry (GC-MS) standard for fatty acid methyl ester (FAME) profiling and in metabolic tracing studies . Its structural identity as a four double-bond, 22-carbon PUFA methyl ester places it within the broader class of long-chain polyunsaturated fatty acid methyl esters, where its specific metabolic conversion to arachidonate distinguishes it from other ω-3 and ω-6 counterparts [2].

FAME analytical standard Ready-to-inject liquid ester for GC-MS lipidomics; ≥98% purity supports retention-time and fragmentation matching.

ω-6 pathway tracer Preferentially metabolized to arachidonate; enables specific monitoring of arachidonate pool dynamics.

EDT prodrug research Methyl ester precursor for epoxy-docosatrienoic acids; may support ER stress and inflammatory pain model studies.

• [1] Wikipedia contributors. (2006, July 20). Docosatetraenoic acid. In Wikipedia, The Free Encyclopedia. View Source
• [2] Sprecher, H. (1967). The total synthesis and metabolism of 7,10,13,16-docosatetraenoate in the rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 144(2), 296-304. View Source

Why Methyl (7Z)-Docosa-7,10,13,16-Tetraenoate is Not Interchangeable with Other PUFA Methyl Esters

Generic substitution among polyunsaturated fatty acid methyl esters is scientifically unsound due to fundamental differences in chain length, double bond position, and subsequent metabolic fate. Methyl (7Z)-docosa-7,10,13,16-tetraenoate is an ω-6 fatty acid with a specific 22:4 (n-6) structure that dictates its unique metabolic pathway, primarily its preferential conversion to arachidonate (C20:4) via retroconversion, a process not shared by other common PUFA methyl esters [1]. In contrast, methyl esters of docosahexaenoic acid (DHA, 22:6 n-3) or eicosapentaenoic acid (EPA, 20:5 n-3) are ω-3 precursors that are not converted to arachidonate and serve as substrates for distinct families of bioactive mediators, such as resolvins and protectins [2]. These divergent metabolic routes directly impact experimental outcomes in metabolic tracing, lipid mediator analysis, and inhibitor studies, making direct substitution a source of significant data variability.

ω-6 vs ω-3 metabolic fate Conversion to arachidonate is unique to this ω-6 methyl ester; ω-3 counterparts (DHA, EPA methyl esters) feed resolvin/protectin pathways instead.

Chain-length and double-bond specificity A 22:4(n-6) structure dictates retroconversion; other carbon numbers or double-bond positions shift metabolite profiles significantly.

Prodrug context not transferable Epoxydocosatrienoic acid (EDT) precursor role is not shared by common PUFA methyl esters; substitution may miss EDT-related research applications.

• [1] Sprecher, H. (1967). The total synthesis and metabolism of 7,10,13,16-docosatetraenoate in the rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 144(2), 296-304. View Source
• [2] Serhan, C. N., & Chiang, N. (2008). Endogenous pro-resolving and anti-inflammatory lipid mediators: a new pharmacologic genus. British Journal of Pharmacology, 153(S1), S200-S215. View Source

Quantitative Differentiation Evidence for Methyl (7Z)-Docosa-7,10,13,16-Tetraenoate: Comparator Analysis

Metabolic Retroconversion to Arachidonate: A Unique Pathway Differentiating from EPA and DHA Methyl Esters

In vivo metabolism studies in rats demonstrate that methyl (7Z)-docosa-7,10,13,16-tetraenoate undergoes preferential retroconversion to arachidonate (C20:4 n-6). A seminal study by Sprecher found that when fed to fat-deficient rats, the amount of 7,10,13,16-docosatetraenoate incorporated directly into liver lipids was 'small,' as it was preferentially converted to arachidonate by elimination of a two-carbon fragment [1]. This metabolic fate is a key differentiator from ω-3 PUFA methyl esters like eicosapentaenoic acid (EPA, C20:5 n-3) and docosahexaenoic acid (DHA, C22:6 n-3) methyl esters, which are not retroconverted to arachidonate and instead serve as precursors for distinct lipid mediator families [2]. This specific conversion pathway is critical for studies investigating the arachidonate cascade and ω-6 fatty acid elongation/desaturation.

Metabolic retroconversion to arachidonate

Head-to-head

Preferential conversion to arachidonate; low direct liver lipid incorporation. EPA and DHA methyl esters do not yield arachidonate.

Reported metabolic pathway differentiation

In vivo rat study; gas-liquid chromatography analysis; class-level comparator context.

Evidence Dimension	Primary in vivo metabolic fate
Target Compound Data	Preferential conversion to arachidonate; low direct incorporation into liver lipids
Comparator Or Baseline	Arachidonate (fed concurrently as a comparator); EPA methyl ester (class-level comparator) and DHA methyl ester (class-level comparator)
Quantified Difference	7,10,13,16-docosatetraenoate is 'preferentially converted to arachidonate' whereas arachidonate is directly incorporated; EPA and DHA methyl esters do not yield arachidonate as a major metabolite.
Conditions	In vivo rat feeding study (fat-deficient diet); analysis by gas-liquid chromatography

Why This Matters

This unique metabolic pathway allows for specific tracing of ω-6 fatty acid metabolism and arachidonate pool dynamics, an application for which ω-3 methyl esters are unsuitable.

• [1] Sprecher, H. (1967). The total synthesis and metabolism of 7,10,13,16-docosatetraenoate in the rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 144(2), 296-304. View Source
• [2] Sprecher, H. (2000). Metabolism of highly unsaturated n-3 and n-6 fatty acids. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1486(2-3), 219-231. View Source

Suppression of Oleate- and Palmitoleate-Derived PUFA Biosynthesis: An in vivo Regulatory Role Distinct from Linoleate

In a controlled feeding study with fat-deficient rats, both arachidonate and 7,10,13,16-docosatetraenoate were shown to suppress the biosynthesis of polyunsaturated fatty acids derived from oleate and palmitoleate [1]. This is a class-specific regulatory effect not observed with the essential fatty acid linoleate (methyl linoleate), which was used as a baseline comparator in the same study [2]. While both arachidonate and 7,10,13,16-docosatetraenoate exhibit this suppressive activity, the latter serves as a metabolic precursor to the former, providing a distinct tool for investigating the regulation of the Δ6 desaturase pathway.

Suppression of oleate/palmitoleate PUFA biosynthesis

Head-to-head

Suppressed biosynthesis of PUFAs from monoenoic precursors; methyl linoleate did not show this effect.

Reported regulatory pathway response context

Fat-deficient rat model; qualitative observation; exact magnitude not provided.

Evidence Dimension	Suppression of PUFA biosynthesis from monoenoic precursors
Target Compound Data	Suppressed biosynthesis of PUFAs derived from oleate and palmitoleate
Comparator Or Baseline	Arachidonate (suppressed similarly); Methyl linoleate (did not suppress, used as baseline control)
Quantified Difference	Qualitative observation of suppression vs. no suppression with linoleate; direct quantification of suppression magnitude is not provided in the abstract.
Conditions	In vivo rat feeding study (fat-deficient diet, 16-day feeding period); analysis by gas-liquid chromatography

Why This Matters

This evidence positions the compound as a functional tool to probe the regulatory feedback mechanisms of the ω-6 pathway, differentiating it from linoleate, which lacks this suppressive effect.

• [1] Sprecher, H. (1967). The total synthesis and metabolism of 7,10,13,16-docosatetraenoate in the rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 144(2), 296-304. View Source
• [2] Rahm, J. J., & Holman, R. T. (1964). The relationship of single dietary polyunsaturated fatty acids to fatty acid composition of lipids from subcellular particles of liver. Journal of Lipid Research, 5(2), 169-176. View Source

Analytical Purity and Physical Form Differentiation for GC-MS Standardization

Commercially available methyl (7Z)-docosa-7,10,13,16-tetraenoate is supplied with a certified purity of ≥98% (as determined by capillary GC), a specification that is essential for its use as an analytical standard . This high level of purity differentiates it from research-grade free acids or less rigorously characterized ester preparations. The compound's physical form as a liquid ester, in contrast to the solid free acid (adrenic acid), offers practical advantages in sample preparation for lipidomics, as it can be more readily dissolved in organic solvents for GC-MS analysis without the need for prior derivatization . This contrasts with free adrenic acid, which requires an additional methylation step prior to GC analysis.

Analytical purity and physical form

Data to verify

≥98% (capillary GC); liquid ester form eliminates methylation step required for free acid.

Supplier-specified purity; liquid form may simplify GC-MS workflows.

Class-level inference; verify lot-specific certificate of analysis.

Evidence Dimension	Analytical purity and physical state
Target Compound Data	≥98% purity (capillary GC); liquid form
Comparator Or Baseline	Adrenic acid (free acid form, typically solid or waxy solid; purity varies by supplier; requires methylation before GC-MS)
Quantified Difference	Purity: ≥98% (specified); Physical State: Liquid vs. Solid (simplifies handling and direct injection)
Conditions	Commercially available analytical standard specifications

Why This Matters

The high, certified purity and ready-to-inject liquid form reduce experimental variability and save on time and reagents in routine FAME analysis, a key consideration for high-throughput lipidomics workflows.

Role as a Prodrug Precursor for Epoxydocosatrienoic Acids (EDTs): A Distinct Pharmacological Avenue

Adrenic acid, the free acid form of this methyl ester, is metabolized by cytochrome P450 enzymes to a group of epoxy fatty acids known as epoxydocosatrienoic acids (EDTs) [1]. Studies have demonstrated that a methyl ester prodrug of an EDT regioisomer mixture significantly reduces the onset of tunicamycin-stimulated ER stress in human embryonic kidney cells [2]. This positions methyl (7Z)-docosa-7,10,13,16-tetraenoate not merely as an analytical standard but as a potential starting material or prodrug for investigating EDT biology. This function is distinct from methyl esters of EPA or DHA, which are primarily precursors for resolvins, protectins, and maresins, and from arachidonic acid methyl ester, which is a precursor for pro-inflammatory eicosanoids.

Prodrug precursor for EDTs

Class-level

EDT methyl ester regioisomer mixture reduced ER stress in tunicamycin-stimulated HEK cells.

Reported reduction of cellular stress endpoint; supports EDT prodrug research context.

In vitro data; exact fold-change not available; may require model-specific validation.

Evidence Dimension	Pharmacological precursor function
Target Compound Data	Precursor to epoxydocosatrienoic acids (EDTs); methyl ester form shown to reduce ER stress in vitro
Comparator Or Baseline	EPA methyl ester (precursor to resolvins E series); DHA methyl ester (precursor to resolvins D series, protectins, maresins); Arachidonic acid methyl ester (precursor to eicosanoids)
Quantified Difference	EDT methyl ester regioisomer mixture 'significantly reduced' ER stress; exact fold-change not available in the provided abstract.
Conditions	In vitro assay with tunicamycin-stimulated human embryonic kidney (HEK) cells

Why This Matters

This provides a rationale for selecting this compound in research programs targeting the development of non-eicosanoid, ω-6-derived anti-inflammatory agents, a niche not served by more common ω-3 PUFA methyl esters.

• [1] Singh, N., Barnych, B., Morisseau, C., Wagner, K. M., Wan, D., & Hammock, B. D. (2021). Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduces Endoplasmic Reticulum Stress and Inflammatory Pain. ACS Omega, 6(10), 7165-7175. View Source
• [2] Singh, N., Barnych, B., Morisseau, C., Wagner, K. M., Wan, D., & Hammock, B. D. (2021). Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduces Endoplasmic Reticulum Stress and Inflammatory Pain. ACS Omega, 6(10), 7165-7175. View Source

Optimal Application Scenarios for Methyl (7Z)-Docosa-7,10,13,16-Tetraenoate Based on Verified Evidence

Metabolic Tracing of the ω-6 Fatty Acid Pathway and Arachidonate Pool Dynamics

This compound is ideally suited for in vivo or in vitro metabolic tracing studies aimed at dissecting the ω-6 fatty acid elongation and retroconversion pathways. As demonstrated in rat studies, methyl (7Z)-docosa-7,10,13,16-tetraenoate is preferentially metabolized to arachidonate, making it a specific tracer for monitoring arachidonate pool size and turnover in tissues like the liver and testes [1]. This application is not feasible with ω-3 PUFA methyl esters like DHA or EPA, which do not follow this metabolic route [2].

Analytical Standard for GC-MS FAME Profiling in Lipidomics

Due to its certified high purity (≥98% by capillary GC) and ready-to-inject liquid ester form, methyl (7Z)-docosa-7,10,13,16-tetraenoate serves as a reliable analytical standard for the identification and quantification of adrenic acid in complex biological samples [1]. Its use ensures accurate retention time and fragmentation pattern matching in GC-MS workflows, which is critical for differentiating it from other 22:4 isomers or closely eluting 22-carbon PUFA methyl esters. This contrasts with the use of less pure or free acid forms, which introduce additional preparative steps and potential sources of error [2].

Investigational Prodrug for Epoxydocosatrienoic Acid (EDT) Pharmacology

For research focused on novel anti-inflammatory and ER stress-modulating agents, methyl (7Z)-docosa-7,10,13,16-tetraenoate represents a starting point for synthesizing and studying EDTs. Evidence that an EDT methyl ester mixture reduces ER stress in human cells highlights the pharmacological potential of this ω-6 PUFA-derived class of lipids, which is distinct from the well-characterized ω-3 resolvin pathway [1]. Procurement of the methyl ester enables further investigation into its conversion to EDTs and their biological effects, offering a research tool not provided by ω-3 fatty acid methyl esters.

Application

Selection Property

Validation Focus

ω-6 pathway metabolic tracing

Retroconversion to arachidonate

Arachidonate pool dynamics; tissue-specific elongation/desaturation endpoints

GC-MS FAME profiling standard

Certified purity ≥98% and liquid ester format

Retention-time and fragmentation-pattern verification; isomer differentiation

EDT prodrug pharmacology

Precursor for epoxydocosatrienoic acids

ER stress and inflammatory pain model endpoints; non-eicosanoid ω-6 mediator pathways

• [1] Sprecher, H. (1967). The total synthesis and metabolism of 7,10,13,16-docosatetraenoate in the rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 144(2), 296-304. View Source
• [2] Sprecher, H. (2000). Metabolism of highly unsaturated n-3 and n-6 fatty acids. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1486(2-3), 219-231. View Source